Cas no 1870557-94-0 (N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine)

• Product Name: N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine
• CAS No: 1870557-94-0
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5837348
• PubChem ID: 165505995
• Update Time: 2025-06-13

N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine Chemical and Physical Properties

Names and Identifiers

• 1870557-94-0
• N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine
• EN300-1273571

• Inchi： 1S/C12H15NOS/c1-9(8-14-2)13-11-5-3-4-10-6-7-15-12(10)11/h3-7,9,13H,8H2,1-2H3
• InChI Key： ZUQRLABACPDUOY-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(=C12)NC(C)COC

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.5Ų

Additional information on N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine

Professional Introduction to N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine (CAS No. 1870557-94-0)

N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine, a compound with the chemical identifier CAS No. 1870557-94-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene class, a structural motif widely recognized for its pharmacological properties and biological activities. The benzothiophene scaffold is particularly valued for its role in the development of drugs targeting various therapeutic areas, including oncology, neurology, and inflammation.

The structural uniqueness of N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine lies in its substitution pattern, which includes a 1-methoxypropan-2-yl side chain attached to the benzothiophene core. This specific arrangement not only contributes to the compound's overall solubility and bioavailability but also influences its interaction with biological targets. The methoxy group enhances the lipophilicity of the molecule, making it more permeable to cell membranes, while the amine functionality at the 7-position provides a site for further chemical modifications and derivatization.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated efficacy in modulating biological pathways associated with disease progression. Research has shown that compounds containing the benzothiophene ring can exhibit potent activity against enzymes and receptors involved in cancer cell proliferation, pain perception, and neurodegenerative disorders. The amine-substituted benzothiophenes, in particular, have shown promise as inhibitors of kinases and other enzymes that play critical roles in signal transduction pathways.

The synthesis of N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key synthetic steps typically include Friedel-Crafts acylation or alkylation to introduce the methoxypropanyl group onto the benzothiophene ring, followed by nucleophilic substitution or reduction to install the amine functionality at the 7-position. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

One of the most compelling aspects of N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that this compound exhibits selective binding to specific targets, suggesting its utility in developing targeted therapies. For instance, research indicates that it may interact with certain protein kinases implicated in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The pharmacokinetic profile of N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable metabolic stability and moderate oral bioavailability. The presence of the methoxy group contributes to its metabolic resistance, extending its half-life within the body and allowing for sustained therapeutic effects. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions, which has accelerated the drug discovery process. Molecular docking simulations have been performed using N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine to identify potential binding pockets on target proteins. These simulations have provided valuable insights into how the compound interacts with biological systems at an atomic level, guiding efforts to optimize its structure for improved efficacy.

The impact of N-(1-methoxypropan-2-yl)-1-benzothiophen-7-amine extends beyond academic research; it holds significant promise for clinical applications. Pharmaceutical companies are increasingly investing in developing novel therapeutics based on benzothiophene derivatives due to their versatility and potential therapeutic benefits. Clinical trials are underway to evaluate the safety and efficacy of related compounds in treating various diseases, with early results showing encouraging outcomes.

As our understanding of biological mechanisms continues to evolve, so does our ability to design more effective drugs. N-(1-methoxypropan-2-yl)-1-benzothiophen-7-am ine exemplifies this progress by combining structural innovation with functional utility. Its unique properties make it a valuable tool for researchers exploring new treatment strategies across multiple therapeutic domains. The continued investigation into this compound and its derivatives is likely to yield further breakthroughs in medicine.